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Compound of Interest

Compound Name: Oxazine-170

Cat. No.: B1263324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxazine-170, also known as Oxazine 720, is a cationic fluorescent dye belonging to the

phenoxazine class. It is a valuable tool in various scientific disciplines due to its strong

absorption in the red region of the visible spectrum and its intense fluorescence emission in the

deep-red to near-infrared (NIR) region. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and key applications of

Oxazine-170, with a focus on its utility in research and development.

Chemical Structure and Identification
The chemical structure of the Oxazine-170 cation is characterized by a

benzo[a]phenoxazinium core with ethylamino substituents. It is typically available as a

perchlorate salt.

Diagram of the Chemical Structure of Oxazine-170 Cation

Caption: 2D structure of the Oxazine-170 cation.

Table 1: Chemical Identifiers for Oxazine-170 Perchlorate
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Identifier Value Reference(s)

CAS Number 62669-60-7 [1][2]

Molecular Formula C₂₁H₂₂ClN₃O₅ [2]

Molecular Weight 431.87 g/mol [1][2]

IUPAC Name (cation)

ethyl-[5-(ethylamino)-10-

methylbenzo[a]phenoxazin-9-

ylidene]-methylazanium

[3]

Synonyms
Oxazine 720, Oxazine 170

perchlorate
[4]

SMILES

CCNC1=CC2=C(C3=CC=CC=

C31)N=C4C=C(C(=

[NH+]CC)C=C4O2)C.

[O-]Cl(=O)(=O)=O

[1]

InChI Key
YCGJPLISNURWCC-

YFZNFVDXSA-N
[2]

Physicochemical and Spectroscopic Properties
Oxazine-170 exhibits favorable photophysical properties that make it a robust fluorescent

probe. A summary of its key properties is presented in the tables below.

Table 2: Physicochemical Properties of Oxazine-170 Perchlorate

Property Value Reference(s)

Physical Form Powder [2]

Melting Point 260 °C (decomposes) [2]

Solubility
Soluble in methanol, ethanol,

and chloroform.
[2][4][5]

Table 3: Spectroscopic Properties of Oxazine-170
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Property Value Conditions Reference(s)

Absorption Maximum

(λmax)
613 nm Methanol [4]

624 nm [2]

Molar Extinction

Coefficient (ε)
83,000 M⁻¹cm⁻¹ at 613 nm in Methanol [4]

Emission Maximum

(λem)
~645 nm [6]

Fluorescence

Quantum Yield (Φ)
0.63 Methanol [4]

~0.5 Ethanol

Excitation Spectrum

Range
300 - 550 nm [6]

Synthesis
While a detailed, step-by-step protocol for the synthesis of Oxazine-170 is not readily available

in the public domain, the general synthesis of benzo[a]phenoxazinium dyes involves the acid-

catalyzed condensation of a nitrosated 3-aminophenol derivative with a corresponding N-

substituted naphthylamine. The synthesis typically proceeds as follows:

Nitrosation: A 3-aminophenol derivative is treated with a nitrosating agent, such as sodium

nitrite in an acidic medium, to form the corresponding nitroso-aminophenol.

Condensation: The nitroso-aminophenol is then condensed with an N-substituted

naphthylamine in the presence of an acid catalyst. This reaction forms the tetracyclic

benzo[a]phenoxazinium core.

Purification: The resulting dye is then purified, often by precipitation as a salt (e.g.,

perchlorate) and subsequent recrystallization.

Experimental Protocols and Applications
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Oxazine-170 is a versatile dye with applications in materials science and as a fluorescent

probe in biological and chemical sensing.

Use as a Laser Dye
Due to its high fluorescence quantum yield and photostability, Oxazine-170 is widely used as a

gain medium in dye lasers, particularly for generating laser emission in the red to near-infrared

region of the spectrum.

Fluorescence Microscopy and Cellular Imaging
Although specific, detailed protocols for staining live cells with Oxazine-170 are not extensively

documented in publicly available literature, its spectral properties make it a candidate for

fluorescence microscopy applications. Related oxazine dyes have been used to stain various

cellular organelles. A general protocol for staining live cells with a fluorescent dye like Oxazine-
170 would typically involve the following steps. Note: This is a generalized protocol and

requires optimization for specific cell types and experimental conditions.

Experimental Protocol: General Live-Cell Staining

Prepare Staining Solution: Prepare a stock solution of Oxazine-170 perchlorate in a suitable

solvent like DMSO. On the day of the experiment, dilute the stock solution in a pre-warmed,

serum-free cell culture medium or a buffered salt solution to the desired final concentration

(typically in the nanomolar to low micromolar range).

Cell Preparation: Culture cells on a suitable imaging substrate (e.g., glass-bottom dishes or

chamber slides).

Staining: Remove the culture medium and wash the cells with a pre-warmed buffer. Add the

staining solution to the cells and incubate for a specific period (e.g., 15-30 minutes) at 37°C,

protected from light.

Washing: Remove the staining solution and wash the cells multiple times with the pre-

warmed buffer to remove unbound dye and reduce background fluorescence.

Imaging: Image the stained cells using a fluorescence microscope equipped with appropriate

excitation and emission filters for Oxazine-170 (e.g., excitation around 620 nm and emission
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collection above 640 nm).

Biosensing Applications
Oxazine-170 has been incorporated into biosensors for the detection of various analytes. For

instance, it has been used in the development of fluorescent biosensors for ammonia and urea.

[7] The sensing mechanism often relies on a change in the fluorescence properties of Oxazine-
170 upon interaction with the analyte or a product of an enzymatic reaction involving the

analyte.

Workflow for a Urea Biosensor Using Oxazine-170
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Click to download full resolution via product page

Caption: Workflow of a ratiometric fluorescent urea biosensor.

Use in Probing Biological Signaling Pathways
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While Oxazine-170 itself has not been extensively reported as a direct probe for specific

signaling pathways, closely related oxazine dyes have been utilized in the development of

sensors for reactive oxygen and nitrogen species (ROS/RNS), which are critical signaling

molecules in many biological processes. For example, an oxazine-conjugated nanoparticle has

been developed as a fluorogenic sensor for hypochlorous acid (HOCl) and peroxynitrite

(ONOO⁻), which are generated during inflammation.

Signaling Pathway Context: ROS/RNS Detection
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Caption: Detection of inflammatory signaling via an oxazine-based ROS/RNS sensor.

Safety and Handling
Oxazine-170 perchlorate should be handled with appropriate safety precautions in a laboratory

setting.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[2]

Precautionary Statements: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye

protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[2]

Personal Protective Equipment (PPE): Safety glasses, gloves, and a lab coat should be worn

when handling this compound. Work in a well-ventilated area or use a fume hood.

Conclusion
Oxazine-170 is a valuable fluorescent dye with strong absorption and emission in the red and

near-infrared regions of the spectrum. Its robust photophysical properties have led to its use as

a laser dye and in the development of fluorescent biosensors. While its application in direct

imaging of specific subcellular structures or signaling pathways is not as well-documented as

some other fluorophores, its spectral characteristics suggest potential for such applications with

further research and protocol development. Researchers and scientists can leverage the

information in this guide to explore the potential of Oxazine-170 in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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